Cas no 1344207-40-4 (methyl 2-amino-4-2-(propan-2-yl)-1H-imidazol-1-ylbutanoate)
methyl 2-amino-4-2-(propan-2-yl)-1H-imidazol-1-ylbutanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-amino-4-2-(propan-2-yl)-1H-imidazol-1-ylbutanoate
- 1344207-40-4
- methyl 2-amino-4-[2-(propan-2-yl)-1H-imidazol-1-yl]butanoate
- EN300-1140321
- AKOS012353577
-
- Inchi: 1S/C11H19N3O2/c1-8(2)10-13-5-7-14(10)6-4-9(12)11(15)16-3/h5,7-9H,4,6,12H2,1-3H3
- InChI Key: ZXCANVMVTWUNMP-UHFFFAOYSA-N
- SMILES: O(C)C(C(CCN1C=CN=C1C(C)C)N)=O
Computed Properties
- Exact Mass: 225.147726857g/mol
- Monoisotopic Mass: 225.147726857g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 70.1Ų
methyl 2-amino-4-2-(propan-2-yl)-1H-imidazol-1-ylbutanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1140321-1.0g |
methyl 2-amino-4-[2-(propan-2-yl)-1H-imidazol-1-yl]butanoate |
1344207-40-4 | 1g |
$0.0 | 2023-06-09 | ||
| Enamine | EN300-1140321-0.05g |
methyl 2-amino-4-[2-(propan-2-yl)-1H-imidazol-1-yl]butanoate |
1344207-40-4 | 95% | 0.05g |
$707.0 | 2023-10-26 | |
| Enamine | EN300-1140321-0.1g |
methyl 2-amino-4-[2-(propan-2-yl)-1H-imidazol-1-yl]butanoate |
1344207-40-4 | 95% | 0.1g |
$741.0 | 2023-10-26 | |
| Enamine | EN300-1140321-0.25g |
methyl 2-amino-4-[2-(propan-2-yl)-1H-imidazol-1-yl]butanoate |
1344207-40-4 | 95% | 0.25g |
$774.0 | 2023-10-26 | |
| Enamine | EN300-1140321-0.5g |
methyl 2-amino-4-[2-(propan-2-yl)-1H-imidazol-1-yl]butanoate |
1344207-40-4 | 95% | 0.5g |
$809.0 | 2023-10-26 | |
| Enamine | EN300-1140321-1g |
methyl 2-amino-4-[2-(propan-2-yl)-1H-imidazol-1-yl]butanoate |
1344207-40-4 | 95% | 1g |
$842.0 | 2023-10-26 | |
| Enamine | EN300-1140321-2.5g |
methyl 2-amino-4-[2-(propan-2-yl)-1H-imidazol-1-yl]butanoate |
1344207-40-4 | 95% | 2.5g |
$1650.0 | 2023-10-26 | |
| Enamine | EN300-1140321-5g |
methyl 2-amino-4-[2-(propan-2-yl)-1H-imidazol-1-yl]butanoate |
1344207-40-4 | 95% | 5g |
$2443.0 | 2023-10-26 | |
| Enamine | EN300-1140321-10g |
methyl 2-amino-4-[2-(propan-2-yl)-1H-imidazol-1-yl]butanoate |
1344207-40-4 | 95% | 10g |
$3622.0 | 2023-10-26 |
methyl 2-amino-4-2-(propan-2-yl)-1H-imidazol-1-ylbutanoate Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on methyl 2-amino-4-2-(propan-2-yl)-1H-imidazol-1-ylbutanoate
Professional Introduction to Methyl 2-amino-4-2-(propan-2-yl)-1H-imidazol-1-ylbutanoate (CAS No. 1344207-40-4)
Methyl 2-amino-4-2-(propan-2-yl)-1H-imidazol-1-ylbutanoate, a compound with the CAS number 1344207-40-4, has garnered significant attention in the field of chemical and biomedical research due to its unique structural properties and potential applications. This compound belongs to the class of imidazole derivatives, which are well-known for their diverse pharmacological activities. The presence of multiple functional groups, including amino, imidazol, and butanoate moieties, makes this molecule a promising candidate for further exploration in drug discovery and development.
The chemical structure of Methyl 2-amino-4-2-(propan-2-yl)-1H-imidazol-1-ylbutanoate features a complex arrangement of atoms that contributes to its distinctive reactivity and biological interactions. The imidazole ring, a heterocyclic aromatic compound, is known to play a crucial role in various biological processes. Its stability and ability to form hydrogen bonds make it an ideal scaffold for designing molecules with enhanced binding affinity to biological targets. Additionally, the amino group introduces basic properties, allowing the compound to interact with acidic moieties in biological systems.
The butanoate side chain provides the molecule with additional flexibility and solubility characteristics, which are essential for its pharmacokinetic behavior. This structural feature ensures that the compound can be effectively absorbed, distributed, metabolized, and excreted within the body, making it a suitable candidate for therapeutic applications. Furthermore, the propan-2-yl substituent on the imidazole ring adds another layer of complexity to the molecule's interactions with biological targets.
In recent years, there has been a growing interest in imidazole derivatives as potential therapeutic agents due to their broad spectrum of biological activities. Studies have shown that these compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The unique structural features of Methyl 2-amino-4-2-(propan-2-yl)-1H-imidazol-1-ylbutanoate make it an attractive candidate for further investigation in these areas. For instance, the presence of both amino and imidazole groups suggests that this compound may have the ability to interact with various enzymes and receptors involved in pathogenic processes.
One of the most exciting aspects of this compound is its potential application in anticancer research. Recent studies have demonstrated that imidazole derivatives can inhibit the growth of cancer cells by targeting specific enzymes and signaling pathways involved in tumor progression. The structural motifs present in Methyl 2-amino-4-2-(propan-2-yl)-1H-imidazol-1-ylbutanoate are particularly interesting because they mimic natural bioactive molecules that have been shown to exhibit potent anticancer effects. By leveraging these structural similarities, researchers can design molecules that are both potent and selective in their interactions with cancer cells.
The synthesis of Methyl 2-amino-4-2-(propan-2-yl)-1H-imidazol-1-ybutoate is a complex process that requires careful optimization to ensure high yield and purity. The synthesis typically involves multiple steps, including condensation reactions, cyclization processes, and functional group transformations. Each step must be meticulously controlled to avoid unwanted side products and ensure the desired molecular structure is achieved. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating further research and development.
In addition to its potential therapeutic applications, Methyl 2-amino-butoate derivative may also find utility in other areas of biomedical research. For example, its ability to interact with biological targets suggests that it could be used as a tool compound for studying enzyme mechanisms or as a scaffold for designing novel drugs with improved pharmacological properties. The flexibility provided by the butanoate side chain allows researchers to modify various parts of the molecule without compromising its overall structure, making it a versatile platform for drug discovery.
The solubility characteristics of this compound are also worth mentioning. The presence of polar functional groups such as the amino group enhances its solubility in water-based environments, which is crucial for its formulation into pharmaceutical products. This property ensures that the compound can be effectively delivered to target sites within the body, improving its therapeutic efficacy.
In conclusion, Methyl 2-amino-butoate derivative (CAS No. 1344207-butoate) is a fascinating molecule with significant potential in various fields of biomedical research. Its unique structural features make it an attractive candidate for further exploration in drug discovery and development. By leveraging its chemical properties and exploring its biological interactions, researchers can uncover new therapeutic strategies and develop innovative treatments for various diseases.
1344207-40-4 (methyl 2-amino-4-2-(propan-2-yl)-1H-imidazol-1-ylbutanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)